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REACTION_CXSMILES
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[I:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=1.S(Cl)(Cl)=O.[CH2:15](O)[CH3:16]>>[CH2:15]([O:7][C:6](=[O:8])[C:5]1[CH:9]=[CH:10][C:2]([I:1])=[CH:3][CH:4]=1)[CH3:16]
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Name
|
|
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Quantity
|
10 g
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Type
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reactant
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|
Smiles
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IC1=CC=C(C(=O)O)C=C1
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Name
|
|
|
Quantity
|
100 mL
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Type
|
reactant
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|
Smiles
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C(C)O
|
|
Name
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|
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Quantity
|
2 mL
|
|
Type
|
reactant
|
|
Smiles
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S(=O)(Cl)Cl
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|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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the mixture was then heated
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Type
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TEMPERATURE
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Details
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at reflux for 3 hours
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Duration
|
3 h
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Type
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CUSTOM
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|
Details
|
Solvent was removed in vacuo
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Type
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DISSOLUTION
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|
Details
|
the residue was dissolved in 100 ml ether
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Type
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WASH
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Details
|
The ether solution was washed with saturated NaHCO3 and saturated NaCl solutions
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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Type
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CUSTOM
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|
Details
|
Solvent was then removed in vacuo an the residue kugelrohr
|
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Type
|
DISTILLATION
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Details
|
distilled (100 degrees C.; 0.55 mm)
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|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)OC(C1=CC=C(C=C1)I)=O
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|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
